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Cat. No.: S3713185

Get Quote

Property Value

Absorption Maximum (λmax) 627.25 nm [1]

Molar Absorptivity (ε) at λmax 309,000 M⁻¹·cm⁻¹ at 627.25 nm [1]

Absorption Coefficient 309,000 [1]

Fluorescence Quantum Yield (Φ) 0.65 [1]

Experimental Context & Methodology

The data in the table was generated using the following standardized experimental conditions, which can

serve as a reference for your own protocols [1].

Solvent: Dichloromethane [1]
Absorption Spectroscopy:

Instrument: Cary 3 [1]
Date: December 11, 1997 [1]

Fluorescence Spectroscopy:
Instrument: Spex FluoroMax [1]

Date: December 11, 1997 [1]
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Beyond Basic Spectra: Photostability Considerations

For applications in drug development, stability is a critical factor. Research on similar squarylium dyes

shows that their photodegradation mechanism and rate are highly dependent on the solvent [2].

Solvent Dependency: One study found that the half-life of a squarylium dye under light irradiation

was drastically different between solvents: it was 120 minutes in methanol but only 4 minutes in
chloroform [2].

Proposed Mechanism: The photodegradation is suggested to involve a nucleophilic attack on the
central squaraine ring by solvent molecules, leading to the formation of intermediate semi-squarylium

products [2]. This pathway is visualized below.
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Squarylium dye photodegradation pathway initiated by solvent nucleophiles.

Summary and Research Implications

For Reliable Performance: The provided data offers a benchmark for the dye's optical performance
in dichloromethane.

For Experimental Design: When developing assays or formulations, the dye's solvent environment
is critical not just for its spectral properties but also for its photostability.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S1010603010002650
https://www.sciencedirect.com/science/article/abs/pii/S1010603010002650
https://www.sciencedirect.com/science/article/abs/pii/S1010603010002650
https://www.smolecule.com/products/s3713185?utm_src=pdf-body-img
https://www.smolecule.com/products/s3713185?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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